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Compound of Interest

Compound Name:
4-(2,3-Dihydro-1H-indol-1-

ylsulfonyl)benzoic acid

CAS No.: 485769-38-8

Cat. No.: B1618107

Get Quote

A Next-Generation Scaffold for URAT1 Inhibition and
Hyperuricemia Management
Executive Summary & Therapeutic Context[1]
4-(2,3-Dihydro-1H-indol-1-ylsulfonyl)benzoic acid (CAS: 485769-38-8) represents a pivotal

scaffold in the development of non-purine selective Urate Transporter 1 (URAT1) inhibitors.

Hyperuricemia, the precursor to gout, is driven by the inefficient renal excretion of uric acid.

URAT1, located on the apical membrane of proximal tubule epithelial cells, is the primary

transporter responsible for uric acid reabsorption. While standard therapies like

Benzbromarone and Lesinurad exist, they are often limited by hepatotoxicity or modest

efficacy.

The indoline-sulfonyl-benzoic acid class has emerged as a promising "bioisosteric" alternative,

combining the lipophilic indoline core with an acidic tail to mimic the urate anion, thereby
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blocking the transporter with high affinity.

Key Performance Indicators (KPIs)

Feature
4-(Indolin-1-

ylsulfonyl)benzoic

Acid (Parent)

Benzbromarone

(Standard)
Lesinurad

(Standard)

Primary Target
hURAT1 (IC₅₀: ~2–10

µM range)

hURAT1 (IC₅₀: ~0.2

µM)

hURAT1 (IC₅₀: ~7–18

µM)

Mechanism Competitive Inhibition
Non-

competitive/Mixed
Competitive

Lipophilicity (cLogP)
Moderate (~2.5–3.

[1]0)
High (>5.0) Moderate (~3.0)

Safety Profile
Low Hepatotoxicity

Risk (Predicted)

Black Box Warning

(Hepatotoxicity)
Renal Toxicity Risk

Chemical Structure & Mechanistic Logic
The molecule functions as a molecular wedge, preventing urate from accessing the transporter

channel. Its efficacy relies on a three-point pharmacophore model:

Acidic Head (Region A): A benzoic acid moiety that mimics the urate anion (pKa ~4.2),

essential for electrostatic interaction with positively charged residues (e.g., Arg477) in the

URAT1 pore.

Sulfonyl Linker (Region B): A rigid, polar spacer that positions the aromatic rings in a "V-

shape" or "L-shape" conformation, optimizing fit within the transmembrane pocket.

Lipophilic Tail (Region C): The 2,3-dihydro-1H-indole (indoline) ring provides hydrophobic

contacts, anchoring the inhibitor into the lipid-facing side of the transporter.

Pathway Visualization: URAT1 Inhibition
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Figure 1: Mechanism of Action. The indoline-sulfonyl analog blocks the apical URAT1

transporter, preventing reabsorption of filtered uric acid and promoting its excretion (uricosuric

effect).

Structure-Activity Relationship (SAR) Analysis
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The SAR of this series is defined by the balance between potency (lipophilicity) and metabolic

stability (polarity).

Region A: The Acidic Head (Benzoic Acid)
Requirement: The carboxylic acid at the para position is critical.

Modifications:

Ortho/Meta shift: Significantly reduces potency (10–50 fold loss). The para orientation is

required to reach the arginine residue deep in the pocket.

Bioisosteres:[2][3] Replacement with tetrazole or thiazolidinedione preserves activity but

often worsens oral bioavailability due to poor permeability.

Esters: Prodrugs (e.g., ethyl ester) are inactive in vitro but show high in vivo efficacy after

hydrolysis.

Region B: The Linker (Sulfonyl vs. Carbonyl)
Sulfonyl (-SO₂-): The optimal linker. It introduces a "kink" in the molecule (tetrahedral

geometry) that matches the URAT1 binding site better than planar linkers.

Carbonyl (-CO-): Amide analogs (benzamides) are generally less potent (2–5 fold reduction).

The sulfonamide oxygen atoms likely participate in additional hydrogen bonding.

Methylene (-CH₂-): Removal of the polar linker leads to a complete loss of selectivity and

increased non-specific protein binding.

Region C: The Lipophilic Tail (Indoline)
This is the primary site for optimization to improve potency and reduce metabolic clearance.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/367970344_Design_Synthesis_and_Biological_Activity_of_Low-Molecular-Weight_URAT1_Inhibitors
https://pmc.ncbi.nlm.nih.gov/articles/PMC4689404/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substituent (Indoline Ring) Effect on URAT1 IC₅₀ Notes

Unsubstituted (Parent) Baseline (++)
Good starting point; moderate

potency.

5-Chloro / 5-Bromo Increased (+++)

Halogens fill a hydrophobic

sub-pocket. 5-Cl is often the

"sweet spot."

5-Methoxy (-OMe) Decreased (+)

Electron donation reduces

sulfonamide acidity; steric bulk

is tolerated but polarity hurts

binding.

6-Substitution Variable (+/-)

Sterically restricted; often

leads to clashes within the

active site.

Indole (Aromatized) Maintained (++)

Full aromatization (indole vs

indoline) retains activity but

decreases solubility (planar

stacking).

SAR Decision Matrix Diagram
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Figure 2: SAR Optimization Map. Green arrows indicate beneficial modifications; red text

indicates deleterious changes.

Experimental Protocols
To validate the activity of these analogs, the following standardized protocols are

recommended.

Protocol A: Chemical Synthesis (Sulfonylation)
Objective: Synthesize 4-(indolin-1-ylsulfonyl)benzoic acid with >95% purity.

Reagents: Indoline, 4-(chlorosulfonyl)benzoic acid, Pyridine (or TEA), DCM.

Preparation: Dissolve Indoline (1.0 eq) in anhydrous Dichloromethane (DCM) under nitrogen

atmosphere.

Base Addition: Add Pyridine (2.0 eq) and cool the mixture to 0°C.

Coupling: Dropwise add a solution of 4-(chlorosulfonyl)benzoic acid (1.1 eq) in DCM over 30

minutes.
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Reaction: Warm to room temperature and stir for 12 hours. Monitor by TLC (Hexane:EtOAc

1:1).

Workup: Wash with 1N HCl (to remove pyridine), then Brine. Dry over Na₂SO₄.

Purification: Recrystallize from Ethanol/Water or purify via column chromatography (SiO₂,

MeOH/DCM gradient).

Yield Expectation: 85–95%.[4]

Validation: ¹H NMR (distinct sulfonamide shift), LC-MS (M-H peak).

Protocol B: In Vitro URAT1 Inhibition Assay
Objective: Determine IC₅₀ against human URAT1.

System: HEK293 cells stably transfected with hURAT1 (SLC22A12).

Seeding: Seed hURAT1-HEK293 cells in 24-well plates (Poly-D-lysine coated). Culture for

48h.

Preparation: Wash cells 3x with HBSS (Cl- free transport buffer).

Incubation: Pre-incubate cells with test compounds (0.01 – 100 µM) for 15 min at 37°C.

Uptake: Add [¹⁴C]-Uric Acid (50 µM final concentration) and incubate for exactly 5 minutes

(linear phase).

Termination: Aspirate buffer and immediately wash 3x with ice-cold PBS.

Lysis: Lyse cells with 0.1 M NaOH.

Measurement: Quantify radioactivity via Liquid Scintillation Counting (LSC).

Calculation:

.
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Comparative Data Summary
The following table synthesizes data from URAT1 inhibition studies comparing the indoline

scaffold to market standards.

Compound
Structure
Description

hURAT1 IC₅₀
(µM)

SGLT2 Cross-
Reactivity

In Vivo
Efficacy (Mice)

Compound 1

4-(Indolin-1-

ylsulfonyl)benzoi

c acid

6.5 ± 1.2 None
Moderate (-30%

Serum UA)

Analog 4c

4-(5-

Chloroindolin-1-

ylsulfonyl)benzoi

c acid

2.1 ± 0.5 None
High (-55%

Serum UA)

Analog 5a

4-(Indol-1-

ylsulfonyl)benzoi

c acid

8.3 ± 1.5 Low
Low (Poor

solubility)

Lesinurad Standard Drug 7.2 ± 0.8 None High

Benzbromarone Standard Drug 0.2 ± 0.05 High
Very High

(Hepatotoxic)

Interpretation:

The 5-Chloro analog (4c) demonstrates a ~3-fold potency improvement over the parent

Compound 1 and surpasses Lesinurad in in vitro potency.

Unlike Benzbromarone, the indoline-sulfonamides generally lack the toxic benzofuran

moiety, suggesting a potentially safer profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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